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Compound of Interest

Compound Name: HIV-1 inhibitor-58

Cat. No.: B12393427

This document provides crucial safety and logistical guidance for the proper disposal of HIV-1
inhibitor-58, a non-nucleoside reverse transcriptase inhibitor. The following procedures are
designed for researchers, scientists, and drug development professionals to ensure safe
handling and disposal in a laboratory setting, thereby minimizing environmental impact and
occupational hazards.

Hazard Profile and Safety Summary

While a specific Safety Data Sheet (SDS) for HIV-1 inhibitor-58 is not readily available, the
hazard profile can be inferred from similar compounds, such as HIV-1 inhibitor 5b. It is
imperative to handle this compound with caution, assuming it possesses similar toxicological
and environmental hazards.
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Hazard Classification Description Precautionary Statement

P264: Wash skin thoroughly
after handling.[1] P270: Do not
eat, drink or smoke when using
this product.[1] P301 + P312:
Acute Oral Toxicity Harmful if swallowed.[1] IF SWALLOWED: Call a
POISON CENTER or
doctor/physician if you feel
unwell.[1] P330: Rinse mouth.

[1]

_ o P273: Avoid release to the
) o Very toxic to aquatic life with )
Aquatic Toxicity ) environment.[1] P391: Collect
long lasting effects.[1] )
spillage.[1]

P501: Dispose of contents/
Disposal container to an approved

waste disposal plant.[1]

Note: This data is for HIV-1 inhibitor 5b and should be used as a precautionary guide for
handling HIV-1 inhibitor-58.

Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol outlines the necessary steps for the safe disposal of HIV-1 inhibitor-58 and
associated contaminated materials.

1. Personal Protective Equipment (PPE):

o Always wear standard laboratory personal protective equipment, including safety glasses, a
lab coat, and chemical-resistant gloves.

2. Waste Segregation and Containerization:

e Do not dispose of HIV-1 inhibitor-58 down the drain or in regular trash.[2][3]
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All waste contaminated with HIV-1 inhibitor-58 must be collected as hazardous chemical
waste.[2][4]

Use a designated, leak-proof, and chemically compatible waste container with a secure
screw-on cap.[5]

The container must be clearly labeled with a "Hazardous Waste" tag, listing all contents,
including "HIV-1 inhibitor-58" and any solvents used.[2][4]

. Disposal of Unused or Expired HIV-1 Inhibitor-58:
Solid Waste:
o Collect any solid (powder) form of the inhibitor in a clearly labeled, sealed container.

o Chemically contaminated lab trash such as gloves, wipes, and absorbent paper should be
double-bagged in clear plastic bags, sealed, and labeled.[5]

Liquid Waste:
o Collect all solutions containing HIV-1 inhibitor-58 in a designated liquid waste container.

o Do not mix incompatible wastes.[2] For instance, avoid mixing oxidizing acids with organic
chemicals.[4]

o Keep the waste container closed except when adding waste.[2][5]
o Fill the container to no more than 90% capacity to avoid spills.

. Disposal of Empty Containers:
A container that held HIV-1 inhibitor-58 is still considered hazardous.

The first rinse of the empty container with a suitable solvent (e.g., ethanol or acetone) must
be collected and disposed of as hazardous liquid waste.[2]

For containers of highly toxic chemicals, the first three rinses must be collected as
hazardous waste.[2]
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 After thorough rinsing and air-drying, deface or remove the original label before disposing of
the container as non-hazardous waste (e.g., in a designated glass disposal box).[2][3]

5. Storage of Hazardous Waste:

o Store hazardous waste containers in a designated and properly labeled secondary
containment area to prevent spills from reaching drains.[3][5]

e The storage area should be away from heat or ignition sources.[2]
6. Waste Pickup and Disposal:

e Once the waste container is full, arrange for a pickup from your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[2]

[3]

Complete all necessary waste disposal request forms as required by your institution.

Disposal Workflow Diagram

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Start: Handling
HIV-1 Inhibitor-58

'

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

l

Waste Generation
(Unused chemical, contaminated labware, solutions)

Solid Waste Liquid Waste
(Powder, contaminated gloves, etc.) (Solutions, rinsates)

Collect in Labeled Collect in Labeled
Solid Waste Container Liquid Waste Carboy

Store in Designated
Secondary Containment Area

Request Waste Pickup
from EHS

Proper Disposal by
Approved Facility

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe disposal of HIV-1 inhibitor-58.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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